Cas no 89704-61-0 (Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy-)

Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy- structure
89704-61-0 structure
Product Name:Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy-
CAS No:89704-61-0
MF:C12H15NO5S
MW:285.316202402115
CID:591971
PubChem ID:57698658
Update Time:2025-04-19

Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-[(cyclobutylamino)sulfonyl]-2-methoxy-
    • 5-(cyclobutylsulfamoyl)-2-methoxybenzoic acid
    • 89704-61-0
    • SCHEMBL13850383
    • AKOS011703037
    • DTXSID30727612
    • Inchi: 1S/C12H15NO5S/c1-18-11-6-5-9(7-10(11)12(14)15)19(16,17)13-8-3-2-4-8/h5-8,13H,2-4H2,1H3,(H,14,15)
    • InChI Key: BMTGPYPBLIGUSD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C(=O)O)C=1)OC)(NC1CCC1)(=O)=O

Computed Properties

  • Exact Mass: 285.06709375g/mol
  • Monoisotopic Mass: 285.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 101Ų
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